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Compound of Interest

Compound Name: AMO 1618

Cat. No.: B1667252 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and application of AMO-

1618, a plant growth retardant, for use in greenhouse research settings. The information is

intended to guide researchers in accurately calculating dosages and applying the compound to

achieve consistent and reproducible results in studies investigating plant growth, development,

and hormone signaling.

Mechanism of Action
AMO-1618 is a quaternary ammonium compound that acts as a plant growth retardant by

inhibiting the biosynthesis of gibberellins (GAs).[1][2] Gibberellins are a class of plant

hormones that regulate various developmental processes, including stem elongation,

germination, dormancy, flowering, and fruit development.

The primary mode of action of AMO-1618 is the blockage of specific enzymes in the early

stages of the GA biosynthetic pathway.[1][2] It primarily inhibits the activity of copalyl-

diphosphate synthase (CPS) and, to a lesser extent, ent-kaurene synthase (KS).[1][2] These

enzymes are responsible for the cyclization of geranylgeranyl diphosphate (GGPP) into ent-

kaurene, a key precursor of all gibberellins.[1] By blocking these steps, AMO-1618 effectively

reduces the endogenous levels of active gibberellins, leading to a decrease in stem elongation

and overall plant height.
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Data Presentation: Dosage Recommendations
The optimal dosage of AMO-1618 can vary significantly depending on the plant species, growth

stage, environmental conditions, and desired level of growth retardation. The following tables

summarize reported application rates for various plant species. It is crucial to conduct

preliminary trials on a small number of plants to determine the most effective concentration for

your specific experimental conditions.

Table 1: AMO-1618 Soil Drench Application Rates

Plant Species
Concentration
(ppm)

Application Volume Notes

Cupressus arizonica

(seedlings)
250 - 1000 mg/L Not specified

Effectively reduced

dry matter production

and stem elongation.

Herbaceous

Perennials (general)
Varies by species 4 fl oz per 6-inch pot

Adjust volume based

on pot size to achieve

~10% runoff.

Poinsettia (Euphorbia

pulcherrima)
1000 - 3000 ppm Drench to moist soil

Use lower rates for

frequent applications.

Chrysanthemum

(Chrysanthemum

morifolium)

5 - 10 ppm
Standard drench

volume

For increasing plant

height when applied

as a drench

containing gibberellic

acid. Note: This is for

a product containing

GA to counteract

stunting, not for

growth retardation

with AMO-1618 alone.

Table 2: AMO-1618 Foliar Spray Application Rates
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Plant Species
Concentration
(ppm)

Application Volume Notes

Citrus (Rough Lemon) 500 - 10,000 ppm Spray to runoff
Higher concentrations

may cause leaf burn.

Herbaceous

Perennials (general)
Varies by species 2 quarts per 100 sq ft

Ensure thorough

coverage.

Poinsettia (Euphorbia

pulcherrima)
750 - 2500 ppm Spray to runoff

A tank mix with

another PGR is

sometimes used. Do

not apply after the

start of short days.

Chrysanthemum

(Chrysanthemum

morifolium)

2 - 4 ppm 3 quarts per 100 sq ft

For increasing plant

height when applied

as a spray containing

gibberellic acid. Note:

This is for a product

containing GA to

counteract stunting,

not for growth

retardation with AMO-

1618 alone.

Table 3: AMO-1618 Application in Nutrient Solution

Plant Species
Concentration
(mg/L)

Application Method Notes

Pea (Pisum sativum) Starting from 5 mg/L Culture medium
Reduced gibberellin

content in seeds.[3]
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AMO-1618 (crystalline powder, Molecular Weight: 446.36 g/mol )

Distilled or deionized water

Analytical balance

Volumetric flask (e.g., 100 mL or 1 L)

Magnetic stirrer and stir bar

Appropriate personal protective equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Calculate the required mass of AMO-1618. To prepare a stock solution of a specific

concentration (e.g., 1000 ppm), use the following formula: Mass (mg) = Desired

Concentration (ppm) x Volume of Solution (L)

Example for a 1000 ppm (1000 mg/L) stock solution in 100 mL (0.1 L):

Mass = 1000 mg/L * 0.1 L = 100 mg

Weigh the AMO-1618. Accurately weigh the calculated mass of AMO-1618 powder using an

analytical balance.

Dissolve the AMO-1618.

Transfer the weighed powder to the volumetric flask.

Add a small amount of distilled water (approximately half the final volume) to the flask.

Place the flask on a magnetic stirrer and add a stir bar. Stir until the AMO-1618 is

completely dissolved. AMO-1618 is generally soluble in water.

Bring to final volume. Once the AMO-1618 is fully dissolved, add distilled water to the flask

until the bottom of the meniscus reaches the calibration mark.
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Label and store. Label the flask clearly with the name of the compound, concentration, date

of preparation, and your initials. Store the stock solution in a cool, dark place, typically at

4°C.

Preparation of Working Solutions
Procedure:

Calculate the required volume of stock solution. To prepare a working solution of a desired

concentration from a stock solution, use the dilution formula: C1V1 = C2V2

Where:

C1 = Concentration of the stock solution

V1 = Volume of the stock solution to be used

C2 = Desired concentration of the working solution

V2 = Final volume of the working solution

Example for preparing 1 L (1000 mL) of a 100 ppm working solution from a 1000 ppm

stock solution:

1000 ppm * V1 = 100 ppm * 1000 mL

V1 = (100 ppm * 1000 mL) / 1000 ppm = 100 mL

Prepare the working solution.

Measure the calculated volume of the stock solution (V1) using a graduated cylinder or

pipette.

Transfer the stock solution to a new, larger container.

Add distilled water to reach the final desired volume (V2).

Mix the solution thoroughly.
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Application Protocols
3.3.1. Soil Drench Application

Plant Preparation: Ensure the potting medium is moist but not saturated before application.

This allows for better distribution of the solution.

Application:

Apply the prepared AMO-1618 working solution evenly to the surface of the potting

medium.

Use a consistent volume of solution per pot to ensure uniform treatment. A common

practice is to apply enough solution so that approximately 10% of the volume drains from

the bottom of the pot.

Post-application: Avoid watering the plants for a short period after application to allow for

absorption of the compound by the roots.

3.3.2. Foliar Spray Application

Plant Preparation: Apply to plants with dry foliage to ensure good adherence of the spray

solution.

Application:

Use a calibrated sprayer to apply the AMO-1618 working solution.

Spray to the point of runoff, ensuring thorough coverage of all foliage, including the

undersides of leaves and stems.

It is advisable to include a non-ionic surfactant in the spray solution to improve coverage

and absorption, following the manufacturer's recommendations.

Post-application: Apply during periods of low light and high humidity (e.g., early morning or

late evening) to slow drying and increase absorption. Avoid overhead irrigation shortly after

application.
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Mandatory Visualizations
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Caption: AMO-1618 inhibits gibberellin biosynthesis.

Experimental Workflow for AMO-1618 Application

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1667252?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Experimental Design

Plant Material Preparation
(Acclimatization, Potting)

Prepare AMO-1618
Stock Solution

Prepare Working Solutions
(Dilution Series)

AMO-1618 Application

Soil Drench

 Method 1

Foliar Spray

 Method 2

Greenhouse Incubation
(Controlled Conditions)

Data Collection
(e.g., Plant Height, Node Number)

Data Analysis

Click to download full resolution via product page

Caption: Greenhouse study workflow for AMO-1618.
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Safety Precautions
Always consult the Safety Data Sheet (SDS) for AMO-1618 before use.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat, when handling the chemical powder and solutions.

Work in a well-ventilated area, especially when handling the powder, to avoid inhalation.

In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical

attention if irritation persists.

Dispose of unused solutions and contaminated materials according to your institution's

chemical waste disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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